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Compound of Interest

Compound Name: 6-Chloro-5-nitropicolinic acid

Cat. No.: B1349207 Get Quote

CAS Number: 353277-27-7

Synonyms: 6-chloro-5-nitro-2-pyridinecarboxylic acid

This technical guide provides a comprehensive overview of 6-Chloro-5-nitropicolinic acid, a

key heterocyclic building block for researchers, scientists, and professionals in drug

development. This document collates available physicochemical data, discusses its synthetic

relevance, and explores the biological context of related compounds.

Physicochemical Properties
6-Chloro-5-nitropicolinic acid is a solid organic compound. Its structure, characterized by a

pyridine ring substituted with a chloro, a nitro, and a carboxylic acid group, makes it a versatile

intermediate in organic synthesis. The physicochemical properties are summarized in the table

below.
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Property Value Source

Molecular Formula C₆H₃ClN₂O₄ [1]

Molecular Weight 202.55 g/mol [1]

Physical Form Solid

Purity Typically >96-98% [2]

InChI Key
WMPMXUCWDZXMEW-

UHFFFAOYSA-N

SMILES
ClC1=C(C=CC(=N1)C(=O)O)--

INVALID-LINK--[O-]
[1]

Storage Temperature 2-8°C, under inert atmosphere

Synthesis and Reactivity
While a detailed, peer-reviewed experimental protocol for the synthesis of 6-Chloro-5-
nitropicolinic acid is not readily available in the public domain, its structure suggests that it

can be synthesized from picolinic acid or related pyridine precursors through a series of

reactions involving chlorination and nitration. The precise sequence and reaction conditions

would be crucial to achieve the desired regioselectivity.

As an intermediate, 6-Chloro-5-nitropicolinic acid is valuable for its reactive sites. The

carboxylic acid group can undergo esterification or amidation. The chloro and nitro groups on

the pyridine ring activate it for nucleophilic aromatic substitution reactions, allowing for the

introduction of various functional groups. This reactivity is fundamental to its utility in building

more complex molecules.

Below is a generalized workflow illustrating the potential use of 6-Chloro-5-nitropicolinic acid
as a synthetic intermediate.
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6-Chloro-5-nitropicolinic acid

Activation of Carboxylic Acid
(e.g., with SOCl₂ or EDC)

Acylation

Nucleophilic Aromatic Substitution
(e.g., with R₂-OH or R₂-SH)

Acyl Chloride or Activated Ester

Amidation with R₁-NH₂

Amide Derivative

Substituted Pyridine Derivative

Reduction of Nitro Group

Amino Pyridine Derivative

Further Functionalization

Click to download full resolution via product page

Potential synthetic transformations of 6-Chloro-5-nitropicolinic acid.

Applications in Drug Development
6-Chloro-5-nitropicolinic acid serves as a building block in the synthesis of more complex

molecules with potential pharmaceutical applications. The presence of chloro and nitro groups

is a common feature in many biologically active compounds. Chlorine-containing molecules are

prevalent in FDA-approved drugs, highlighting the importance of chlorinated intermediates in

medicinal chemistry.[3]

Derivatives of similar structures, such as chloro-nitrobenzoic acids, have been investigated for

their antibacterial properties.[4] For instance, certain derivatives have shown inhibitory effects
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against both Gram-positive and Gram-negative bacteria.[4] The biological activity of such

compounds is often attributed to the complex interplay of their substituents, which can

influence their interaction with biological targets.

Biological Activity and Signaling Pathways
Direct studies on the biological activity or the specific signaling pathways affected by 6-Chloro-
5-nitropicolinic acid are not extensively documented in publicly available literature. However,

the broader class of nitropyridines is known to be synthetically versatile for creating bioactive

molecules with applications in anticancer and antiviral research.[5]

The nitro group in such compounds can be crucial for their biological effects. For example,

some nitro-containing compounds exert their therapeutic effects through bioreduction of the

nitro group, leading to reactive intermediates that can induce cellular damage in target

organisms or cells.

It is important to note that while the structural motifs of 6-Chloro-5-nitropicolinic acid are

present in biologically active molecules, its specific biological role and mechanism of action

require further investigation.

Spectroscopic Data
Detailed, publicly available spectroscopic data such as ¹H NMR, ¹³C NMR, IR, and mass

spectrometry for 6-Chloro-5-nitropicolinic acid are limited. This information is typically

available from commercial suppliers upon request in the form of a Certificate of Analysis.

Safety Information
Based on available safety data, 6-Chloro-5-nitropicolinic acid is classified as a warning-level

hazard. The following H-statements are associated with this compound:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Standard precautionary measures, such as wearing appropriate personal protective equipment

and working in a well-ventilated area, should be followed when handling this chemical.

Conclusion
6-Chloro-5-nitropicolinic acid is a valuable chemical intermediate with significant potential in

synthetic and medicinal chemistry. Its reactivity, stemming from the combination of a carboxylic

acid, a chloro group, and a nitro group on a pyridine scaffold, allows for diverse chemical

transformations. While specific biological data for this compound is sparse, the prevalence of

its structural features in known bioactive molecules suggests its utility in the development of

new pharmaceutical agents. Further research into its synthesis, reactivity, and biological

properties is warranted to fully explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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